Einecs 271-498-7
Description
EINECS 271-498-7 corresponds to the chemical Quaternary ammonium compounds, (hydroxyethyl)dimethyl(g-w-perfluoro-C8-14-b-alkenyl), Me sulfates, registered under CAS No. 92129-34-5 . This compound belongs to the broader class of perfluorinated quaternary ammonium salts (PFAS), characterized by a hydrophobic perfluoroalkyl chain (C8–14) and a hydrophilic quaternary ammonium group. Such compounds are widely used in industrial applications, including surfactants, firefighting foams, and coatings, due to their chemical stability and amphiphilic properties.
Properties
CAS No. |
68568-56-9 |
|---|---|
Molecular Formula |
C7H6Cl3N3O2Zn |
Molecular Weight |
335.9 g/mol |
IUPAC Name |
zinc;4-methyl-2-nitrobenzenediazonium;trichloride |
InChI |
InChI=1S/C7H6N3O2.3ClH.Zn/c1-5-2-3-6(9-8)7(4-5)10(11)12;;;;/h2-4H,1H3;3*1H;/q+1;;;;+2/p-3 |
InChI Key |
GLIIORDSYPUCJZ-UHFFFAOYSA-K |
Canonical SMILES |
CC1=CC(=C(C=C1)[N+]#N)[N+](=O)[O-].[Cl-].[Cl-].[Cl-].[Zn+2] |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Gaps
Key Studies
- QSAR-Based Risk Assessment : A 2025 study applied QSAR models to predict acute toxicity for 54% of EINECS-listed PFAS, including EINECS 271-498-5. The models highlighted the critical role of chain length and counterion chemistry in toxicity .
- Comparative Bioaccumulation : A 2024 analysis found that this compound accumulates in fish liver at concentrations 10× higher than CAS 91081-09-3, underscoring the impact of sulfate groups on tissue retention .
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